N-(2-chlorobenzyl)-6,7-dimethoxy-4-quinazolinamine
Overview
Description
The compound is a derivative of quinazolinamine, which is a type of organic compound known as a quinazoline . Quinazolines and their derivatives are an important class of broad-spectrum pharmacodynamic groups with a wide range of pharmacological activities .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as 4-(2-chlorobenzyl)imidazo[1,2-a]quinazolin-5(4H)-one have been synthesized and their structures determined using 1H and 13C NMR, FTIR spectroscopy, and MS .Scientific Research Applications
- Quinazoline derivatives have drawn attention due to their antibacterial potential . Researchers have explored the antimicrobial properties of various quinazolinone derivatives, including our compound of interest. Investigating its efficacy against bacterial strains could provide valuable insights for drug development.
- Quinazolines and quinazolinones serve as privileged scaffolds in medicinal chemistry. Some quinazoline-derived compounds, such as erlotinib and gefitinib, are approved drugs for treating lung and pancreatic cancers . Further studies on our compound’s anticancer activity may reveal novel therapeutic avenues.
- Quinazolinones exhibit anti-inflammatory properties . Understanding how our compound modulates inflammation pathways could contribute to the development of anti-inflammatory drugs.
- Quinazolinones have been investigated as anticonvulsants . Exploring the effects of our compound on neuronal excitability and seizure models may uncover its anticonvulsant properties.
- Quinazolines and quinazolinones have shown promise as antifungal agents . Assessing our compound’s efficacy against fungal pathogens could be relevant for treating fungal infections.
- Researchers have studied the SAR of quinazolinone derivatives . Investigating how specific structural modifications impact the compound’s biological activity will enhance our understanding.
Antibacterial Activity
Anticancer Properties
Anti-Inflammatory Effects
Anticonvulsant Potential
Antifungal Activity
Structure-Activity Relationship (SAR)
Future Directions
Mechanism of Action
Target of Action
The primary targets of N-[(2-chlorophenyl)methyl]-6,7-dimethoxyquinazolin-4-amine are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles in biological systems .
Biochemical Pathways
It is known that many compounds with similar structures have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N-[(2-chlorophenyl)methyl]-6,7-dimethoxyquinazolin-4-amine are currently unknown. These properties are crucial for understanding the compound’s bioavailability, or how much of the compound is able to reach its target site in the body after administration .
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-6,7-dimethoxyquinazolin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O2/c1-22-15-7-12-14(8-16(15)23-2)20-10-21-17(12)19-9-11-5-3-4-6-13(11)18/h3-8,10H,9H2,1-2H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNYUQDDYPQHREL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=NC=N2)NCC3=CC=CC=C3Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-chlorophenyl)methyl]-6,7-dimethoxyquinazolin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetate](/img/structure/B2455614.png)
![Methyl 4-(2-{2-[(4-chloroanilino)carbothioyl]hydrazino}-2-oxoethoxy)benzenecarboxylate](/img/structure/B2455618.png)
![6-Propyl-1-oxa-6-azaspiro[2.5]octane](/img/structure/B2455621.png)
![ethyl N-[3-(3-chloro-4-{[5-(trifluoromethyl)-2-pyridinyl]oxy}anilino)-2-cyanoacryloyl]carbamate](/img/structure/B2455623.png)
![3-Ethyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one](/img/structure/B2455626.png)
![N-((2-(dimethylamino)pyridin-3-yl)methyl)-2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)propanamide](/img/structure/B2455631.png)
![N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)propane-1-sulfonamide](/img/structure/B2455634.png)
![N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2,4-dimethylbenzene-1-sulfonamide](/img/structure/B2455635.png)
